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Compound of Interest

Compound Name: Citalopram N-oxide

Cat. No.: B026223 Get Quote

Citalopram N-oxide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Citalopram N-oxide is a primary metabolite of the widely prescribed selective serotonin

reuptake inhibitor (SSRI), citalopram. As a significant biotransformation product, understanding

the chemical structure, properties, and metabolic fate of Citalopram N-oxide is crucial for

comprehensive pharmacokinetic and pharmacodynamic profiling of citalopram. This technical

guide provides an in-depth overview of Citalopram N-oxide, summarizing its chemical and

physical properties, and outlining its metabolic pathway.

Chemical Structure and Identification
Citalopram N-oxide is formed through the N-oxidation of the tertiary amine in the

dimethylaminopropyl side chain of the citalopram molecule.

Chemical Identifiers:

IUPAC Name: 3-[5-cyano-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-1-yl]-N,N-

dimethylpropan-1-amine oxide[1]
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CAS Number: 63284-72-0[2][3][4][5]

Molecular Formula: C₂₀H₂₁FN₂O₂[2][3][5]

SMILES String: C--INVALID-LINK--

([O-])CCCC1(OCC2=C1C=CC(=C2)C#N)C1=CC=C(F)C=C1[1]

Physicochemical Properties
A summary of the key physicochemical properties of Citalopram N-oxide is presented in the

table below. These properties are essential for its handling, formulation, and analytical

characterization.

Property Value Source

Molecular Weight 340.39 g/mol [2][3][5]

Appearance White to off-white solid [6]

Melting Point >135°C (decomposition) [7]

Solubility
Slightly soluble in DMSO and

Methanol.

pKa (predicted) 4.48 [1]

Metabolic Pathway of Citalopram
Citalopram undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 (CYP) enzyme system. The formation of Citalopram N-oxide is a key step in this

pathway.

The metabolic conversion of Citalopram to its major metabolites is illustrated in the following

diagram:
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Citalopram

N-DesmethylcitalopramCYP2C19, CYP3A4, CYP2D6
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DidesmethylcitalopramCYP2D6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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